Cas no 1609400-56-7 (trans-4-Ethoxy-1-ethyl-3-pyrrolidinamine dihydrochloride)

• Product Name: trans-4-Ethoxy-1-ethyl-3-pyrrolidinamine dihydrochloride
• CAS No: 1609400-56-7
• MF: C₈H₂₀Cl₂N₂O
• MW: 231.163200378418
• MDL: MFCD26959323
• CID: 4608355
• Update Time: 2025-06-18

trans-4-Ethoxy-1-ethyl-3-pyrrolidinamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-4-Ethoxy-1-ethyl-3-pyrrolidinamine dihydrochloride
• (3S,4S)-4-ethoxy-1-ethylpyrrolidin-3-amine;dihydrochloride

• MDL： MFCD26959323
• Inchi： 1S/C8H18N2O.2ClH/c1-3-10-5-7(9)8(6-10)11-4-2;;/h7-8H,3-6,9H2,1-2H3;2*1H/t7-,8-;;/m0../s1
• InChI Key： DMFUJPMOHWDDKG-FOMWZSOGSA-N
• SMILES： Cl.Cl.O(CC)[C@H]1CN(CC)C[C@@H]1N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 119
• Topological Polar Surface Area: 38.5

trans-4-Ethoxy-1-ethyl-3-pyrrolidinamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on trans-4-Ethoxy-1-ethyl-3-pyrrolidinamine dihydrochloride

Professional Introduction to trans-4-Ethoxy-1-ethyl-3-pyrrolidinamine dihydrochloride (CAS No. 1609400-56-7)

The compound trans-4-Ethoxy-1-ethyl-3-pyrrolidinamine dihydrochloride, identified by its CAS number 1609400-56-7, is a chemical entity of significant interest in the field of pharmaceutical research and development. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

In recent years, pyrrolidine-based molecules have been extensively studied for their role in modulating various biological pathways. The structural features of trans-4-Ethoxy-1-ethyl-3-pyrrolidinamine dihydrochloride, particularly the presence of ethoxy and ethyl substituents, contribute to its unique pharmacological profile. These substituents are known to influence the compound's solubility, bioavailability, and interaction with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. Current research indicates that pyrrolidine derivatives can exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The specific configuration of trans-4-Ethoxy-1-ethyl-3-pyrrolidinamine dihydrochloride suggests that it may interact with certain enzymes and receptors in a manner that could lead to therapeutic benefits.

Recent studies have highlighted the importance of optimizing the structure of pyrrolidine derivatives to enhance their pharmacological properties. The ethoxy and ethyl groups in trans-4-Ethoxy-1-ethyl-3-pyrrolidinamine dihydrochloride play a crucial role in determining its biological activity. By fine-tuning these substituents, researchers aim to develop compounds that are more effective and have fewer side effects.

The synthesis of trans-4-Ethoxy-1-ethyl-3-pyrrolidinamine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The dihydrochloride salt form enhances the stability and solubility of the compound, making it more suitable for formulation into drug products.

In vitro studies have demonstrated the potential of trans-4-Ethoxy-1-ethyl-3-pyrrolidinamine dihydrochloride to modulate key biological pathways. For instance, preliminary research suggests that this compound may interact with enzymes involved in inflammation and pain signaling. These interactions could lead to the development of new treatments for chronic inflammatory diseases and neuropathic pain conditions.

The pharmacokinetic properties of trans-4-Ethoxy-1-ethyl-3-pyrrolidinamine dihydrochloride are also of great interest. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes it a promising candidate for further development into a drug candidate. Additionally, the compound's stability under various storage conditions enhances its feasibility for clinical use.

Emerging research also explores the potential applications of trans-4-Ethoxy-1-ethyl-3-pyrrolidinamine dihydrochloride in neurological disorders. Pyrrolidine derivatives have been implicated in modulating neurotransmitter systems, which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of this compound may provide a new avenue for developing therapies targeting these neurological disorders.

The safety profile of trans-4-Ethoxy-1-ethyl-3-pyrrolidinamine dihydrochloride is another critical aspect that has been evaluated through preclinical studies. These studies aim to assess potential toxicity and identify any adverse effects associated with the compound. Preliminary results indicate that the compound is well-tolerated at relevant doses, suggesting its potential for safe clinical use.

In conclusion, trans-4-Ethoxy-1-ethyl-3-pyrrolidinamine dihydrochloride (CAS No. 1609400-56-7) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this compound, which could lead to innovative treatments for various diseases.